Cas no 868218-01-3 (2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868218-01-3
• MF: C₁₄H₂₀N₂O₂S₂
• MW: 312.450800895691
• CID: 6236020
• PubChem ID: 2148723
• Update Time: 2025-05-22

2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole
• 2-[(4-methylphenyl)methylsulfanyl]-1-propylsulfonyl-4,5-dihydroimidazole
• SR-01000015422-1
• AKOS024609709
• 2-((4-methylbenzyl)thio)-1-(propylsulfonyl)-4,5-dihydro-1H-imidazole
• CHEMBL1484241
• HMS2592B23
• SR-01000015422
• SMR000324703
• 868218-01-3
• F1804-0185
• 2-{[(4-methylphenyl)methyl]sulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole
• MLS000680078

• Inchi： 1S/C14H20N2O2S2/c1-3-10-20(17,18)16-9-8-15-14(16)19-11-13-6-4-12(2)5-7-13/h4-7H,3,8-11H2,1-2H3
• InChI Key： LLBHOUNRYKRMBV-UHFFFAOYSA-N
• SMILES： S(CCC)(N1C(=NCC1)SCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 312.09662023g/mol
• Monoisotopic Mass: 312.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole (CAS: 868218-01-3)

The compound 2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole (CAS: 868218-01-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 868218-01-3 as a promising scaffold for the development of novel enzyme inhibitors. In particular, its imidazole core and sulfonyl functionalities make it a versatile candidate for targeting enzymes involved in inflammatory and metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its enzyme inhibitory properties, 868218-01-3 has been investigated for its potential in oncology research. Preliminary in vitro studies have shown that this compound can induce apoptosis in certain cancer cell lines, particularly those associated with colorectal and breast cancers. The mechanism appears to involve the modulation of reactive oxygen species (ROS) levels and the activation of intrinsic apoptotic pathways. These findings were corroborated by a recent preprint on bioRxiv, which also identified specific protein targets of the compound using proteomic analysis.

The synthesis and optimization of 868218-01-3 derivatives have also been a focus of recent research. A team from the University of Cambridge reported an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is particularly significant for scaling up production for further preclinical studies. The team also explored structure-activity relationships (SAR) by modifying the sulfonyl and methylphenyl groups, leading to compounds with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 868218-01-3-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further investigation. Ongoing research is expected to shed more light on its therapeutic potential and possible applications in personalized medicine.

In conclusion, 2-{(4-methylphenyl)methylsulfanyl}-1-(propane-1-sulfonyl)-4,5-dihydro-1H-imidazole (CAS: 868218-01-3) represents an exciting area of research in chemical biology and drug discovery. Its dual role as an enzyme inhibitor and apoptosis inducer, combined with recent synthetic advancements, positions it as a valuable scaffold for the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological profile and exploring its efficacy in more complex disease models.